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Compound of Interest

Compound Name: 4-Bromo-m-terphenyl!

Cat. No.: B1590881

This document provides an in-depth technical guide on the safety, handling, and emergency
protocols for 4-Bromo-m-terphenyl (CAS: 54590-37-3). It is intended for researchers,
scientists, and professionals in drug development and chemical synthesis who handle this
compound. The information herein is synthesized from authoritative safety data sheets and
chemical databases to ensure a robust and reliable framework for risk mitigation in the
laboratory.

Section 1: Chemical Identity and Physicochemical
Properties

4-Bromo-m-terphenyl is a solid organic compound often utilized as a building block or
intermediate in complex organic synthesis.[1] Understanding its fundamental properties is the
first step in a comprehensive safety assessment.
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Property Value Source
Chemical Name 4-Bromo-1,1"3',1"-terphenyl

Synonym(s) 4-Bromo-m-terphenyl [2]

CAS Number 54590-37-3 [2]
Molecular Formula CisH13Br [2]
Molecular Weight 309.20 g/mol

Appearance Solid

Melting Point 90-95 °C

Storage Class 11 - Combustible Solids

WGK 3 (Severe hazard to

water)

Water Hazard Class

Section 2: GHS Hazard Identification and Analysis

The Globally Harmonized System (GHS) provides a universal standard for chemical hazard
communication. 4-Bromo-m-terphenyl is classified with a specific acute hazard that dictates
the necessary handling precautions.

GHS Classification Details Source
Pictogram
Signal Word Warning [2]
Acute Toxicity, Oral (Category
Hazard Class [2]
4)
Hazard Statement H302: Harmful if swallowed [2]

Expert Analysis of the H302 Hazard:

The classification "Acute Toxicity, Oral, Category 4" signifies that ingestion of a relatively small
quantity of this substance can cause significant toxic effects. For laboratory personnel, the
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primary risk is not from direct, intentional ingestion but from accidental hand-to-mouth transfer
of microscopic particles. This underscores the critical importance of stringent personal hygiene
and the prevention of dust formation during handling. While some related isomers present skin
and eye irritation hazards, the confirmed and harmonized classification for 4-Bromo-m-
terphenyl focuses on its oral toxicity.[2][3]

Section 3: The Core Safety Workflow: A Risk-Based
Approach

A self-validating safety protocol is built on a systematic workflow that addresses risks before,
during, and after the chemical is handled. This workflow ensures that engineering controls,
personal protective equipment, and procedural steps work in concert to minimize exposure.

Pre-Operational Protocol: Planning for Safety

Success in the laboratory begins with meticulous preparation. Before handling 4-Bromo-m-
terphenyl, a thorough assessment of engineering controls and Personal Protective Equipment
(PPE) is mandatory.

e Primary Engineering Control: All handling of 4-Bromo-m-terphenyl powder must be
conducted within a certified chemical fume hood.[4] This is a non-negotiable control to
contain any dust or aerosols generated during weighing and transfer, preventing inhalation
and contamination of the general lab environment.[5][6]

o Personal Protective Equipment (PPE): The selection of PPE is the last line of defense. The
following ensemble is required to prevent dermal, ocular, and inadvertent oral exposure.
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Body Part

Required PPE

Rationale and Best
Practices

Eyes/Face

Safety glasses with side-

shields or safety goggles

Conforming to EN166 (EU) or
ANSI z87.1 (US) standards,
this is essential to protect
against accidental splashes or

airborne particles.[5][7][8]

Hands

Chemical-resistant nitrile

gloves

Gloves must be inspected for
integrity before use. Employ
the proper glove removal
technique to avoid
contaminating skin. Dispose of
gloves immediately after
handling or upon

contamination.[5][7][9]

Body

Fully-buttoned laboratory coat

A lab coat protects personal
clothing and skin from

contamination.[5][7]

Respiratory

NIOSH/CEN approved

respirator (if needed)

While a fume hood is the
primary control, a particle
respirator (e.g., N95) should be
available if there is any risk of
dust generation outside of the
hood.[5]

Mandatory Visualization: Safe Handling Workflow
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Phase 1: Preparation

Gerify Fume Hood CertificatiorD

:

Don Required PPE
(Gloves, Goggles, Lab Coat)

Prepare Work Surface
(e.g., disposable bench paper)

Phase 2:|Handling

Weigh Compound in Fume Hood
(Use anti-static weigh boat)

[Transfer Compound to VesseD

:

[Seal Container When Not in Use]
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@econtaminate Work Surface & Equipmena

:

[Segregate Contaminated Wast(a
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:

[Wash Hands Thoroughlya
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Caption: A three-phase workflow for safely handling 4-Bromo-m-terphenyl.
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Operational Protocol: Step-by-Step Handling

o Preparation: Before retrieving the chemical, ensure your fume hood is operational and your
full PPE is donned correctly. Cover the work surface with disposable bench paper to contain
minor spills.

e Weighing and Transfer:
o Perform all weighing and transfers deep within the fume hood sash.

o Use an anti-static weigh boat or a tared beaker to prevent the fine powder from dispersing
due to static electricity.

o Use a spatula to carefully transfer the solid. Avoid any scooping motions that could
generate dust.

o If creating a solution, add the solid slowly to the solvent to prevent splashing.

» Housekeeping: Keep the container of 4-Bromo-m-terphenyl tightly sealed when not actively
in use.[4] Clean any minor powder spills on the work surface immediately with a damp paper
towel.

Post-Operational Protocol: Decontamination and
Disposal
e Decontamination: Thoroughly wipe down the work surface in the fume hood and any

equipment used.

o Waste Disposal: All contaminated disposable items (e.g., gloves, weigh boats, bench paper)
must be collected in a designated, sealed, and clearly labeled hazardous waste container.[7]

e Hygiene: Remove your lab coat and gloves, ensuring the outer surface is not touched with
bare skin. Wash hands thoroughly with soap and water as the final step.[5][10]

Section 4: Emergency Response Protocols

Preparedness is key to mitigating the impact of an accidental exposure or spill. All personnel
must be familiar with these procedures and the location of emergency equipment.
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Spill Management

The response to a spill is dictated by its scale. For any major spill, or a spill outside of a
containment area, evacuate the lab and notify emergency services.

Mandatory Visualization: Spill Response Protocol

Minor Spill Response (Solid, in Fume Hood)

[ . ] Gently Cover with Damp Paper Towel . . . .
Ensure PPE is Worn (To prevent dust) Wipe from Outside In Place Waste in Labeled Bag Decontaminate Area

Major Spill Evacuate Area &
(or outside containment) Alert Supervisor/
Emergency Services

Spill Occurs

Click to download full resolution via product page
Caption: Decision and action flow for a 4-Bromo-m-terphenyl spill.

First Aid Measures

Immediate and correct first aid can significantly reduce the harm from an exposure. Always
show the Safety Data Sheet to responding medical personnel.[2][5][6]
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Exposure Route

First Aid Protocol

Rationale

Ingestion

Rinse mouth with water. Do
NOT induce vomiting. Call a
poison control center or
physician immediately for
guidance.[2][10][11]

The primary hazard is oral
toxicity. Medical guidance is
essential. Inducing vomiting

can cause further damage.

Skin Contact

Immediately remove
contaminated clothing. Wash
the affected area with plenty of
soap and water.[2][5] Seek
medical attention if irritation

develops.

Prompt decontamination
minimizes absorption through
the skin, even if it is not the

primary classified hazard.

Eye Contact

Immediately flush eyes with
plenty of water for at least 15
minutes, holding eyelids open.
[5][9] Seek immediate medical

attention.

Although not classified as an
eye irritant, any chemical in the
eye requires thorough flushing

to prevent damage.

Inhalation

Move the person to fresh air. If
breathing is difficult or has
stopped, provide artificial
respiration (if trained) and seek

immediate medical help.[2][5]

[9]

This removes the individual
from the source of exposure.
Medical intervention is crucial

for respiratory distress.

Section 5: Toxicological and Ecological Profile

» Toxicology: The primary toxicological concern is acute toxicity upon ingestion.[2] As noted in

the safety data for related compounds, the full toxicological profile may not have been

thoroughly investigated, warranting a cautious approach that assumes other potential

hazards could exist.[5]

o Ecotoxicity: This compound has a Water Hazard Class of 3 (WGK 3), indicating it is a severe

hazard to aquatic environments. It is imperative that 4-Bromo-m-terphenyl and any
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contaminated materials are prevented from entering drains or waterways.[5][10] All waste
must be disposed of as hazardous chemical waste through a licensed disposal company.[5]

Conclusion

4-Bromo-m-terphenyl is a valuable research chemical with a defined and significant hazard: it
is harmful if swallowed. A comprehensive safety strategy, grounded in the principles of risk
assessment, proper use of engineering controls, diligent application of PPE, and adherence to
established protocols, is essential for its safe use. By understanding the causality behind these
safety measures, researchers can create a self-validating system of work that protects
themselves, their colleagues, and the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1590881#4-bromo-m-terphenyl-msds-and-safety-
information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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